N-(2-ethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H17NO4/c1-2-20-14-6-4-3-5-13(14)18-17(19)12-7-8-15-16(11-12)22-10-9-21-15/h3-8,11H,2,9-10H2,1H3,(H,18,19)
• InChI Key: ZTOIDQBTZODFHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

N-(2-ethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, commonly known as EDOB or EDOB-3, is a synthetic compound that belongs to the class of benzodioxine derivatives. It has gained significant attention from researchers due to its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of EDOB involves its binding to the sigma-1 receptor, which results in the modulation of various pathways involved in neuronal function. It has been found to enhance the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine, and to modulate ion channels, such as the NMDA receptor.
Biochemical and Physiological Effects:
EDOB has been found to have various biochemical and physiological effects, including its ability to enhance cognitive function, reduce anxiety and depression, and improve memory. It has also been found to have neuroprotective effects and to promote neuronal survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EDOB in lab experiments is its selectivity and potency towards the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one of the limitations of using EDOB is its potential toxicity, which requires careful dosing and monitoring.

Future Directions

There are several future directions for the use of EDOB in scientific research. One potential direction is its use in the development of novel therapeutics for various neurological disorders, such as Alzheimer's disease and depression. Another direction is its use in the study of the sigma-1 receptor and its role in various physiological processes. Additionally, the development of new analogs of EDOB with improved selectivity and potency could lead to the discovery of new therapeutic agents.

Scientific Research Applications

EDOB has been extensively studied for its applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective and potent agonist of the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, memory, and neuronal survival.